89-63-4

4-Chloro-2-nitroaniline

In Stock

• CAS RN:
• 89-63-4

• Formula:
• C6H5ClN2O2

• InChI:
• InChI=1S/C6H5ClN2O2/c7-4-1-2-5(8)6(3-4)9(10)11/h1-3H,8H2

• InChIKey:
• PBGKNXWGYQPUJK-UHFFFAOYSA-N

• 4-chloro-2-nitroaniline is a bright orange powder. (NTP, 1992)

(R)-3-Aminohexan-1-ol hydrochloride

In Stock

• CAS RN:
• 68889-63-4

• Formula:
• C6H16ClNO

• InChI:
• InChI=1S/C6H15NO.ClH/c1-2-3-6(7)4-5-8;/h6,8H,2-5,7H2,1H3;1H/t6-;/m1./s1

• InChIKey:
• LWUKXXYWSXUWIF-FYZOBXCZSA-N

• (R)-3-Aminohexan-1-ol hydrochloride is a useful research compound. Its molecular formula is C6H16ClNO and its molecular weight is 153.65. The purity is usually 95%.

2,5,6-Trimethyl-2,3-dihydro-1,4-dithiine

• CAS RN:
• 55789-63-4

• Formula:
• C7H12S2

• InChI:
• InChI=1S/C7H12S2/c1-5-4-8-6(2)7(3)9-5/h5H,4H2,1-3H3

• InChIKey:
• XYRKQRCWPGBCMJ-UHFFFAOYSA-N

• 2,5,6-Trimethyl-2,3-dihydro-1,4-dithiine is a useful research compound. Its molecular formula is C7H12S2 and its molecular weight is 160.3 g/mol. The purity is usually 95%.

N-(4-methoxy-1,3-benzothiazol-2-yl)-3-(trifluoromethyl)benzamide

In Stock

• CAS RN:
• 330189-63-4

• Formula:
• C16H11F3N2O2S

• InChI:
• InChI=1S/C16H11F3N2O2S/c1-23-11-6-3-7-12-13(11)20-15(24-12)21-14(22)9-4-2-5-10(8-9)16(17,18)19/h2-8H,1H3,(H,20,21,22)

• InChIKey:
• TWRZPPWZRCIMJF-UHFFFAOYSA-N

• N-(4-methoxy-1,3-benzothiazol-2-yl)-3-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C16H11F3N2O2S and its molecular weight is 352.33. The purity is usually 95%.

methyl 3-(4-bromophenyl)-2-methyl-4-thioxo-3,4,5,6-tetrahydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocine-8-carboxylate

In Stock

• CAS RN:
• 893789-63-4

• Formula:
• C19H17BrN2O3S

• InChI:
• InChI=1S/C19H17BrN2O3S/c1-19-10-15(14-9-11(17(23)24-2)3-8-16(14)25-19)21-18(26)22(19)13-6-4-12(20)5-7-13/h3-9,15H,10H2,1-2H3,(H,21,26)

• InChIKey:
• ZOGSMAMWDZHNAO-UHFFFAOYSA-N

• Methyl 3-(4-bromophenyl)-2-methyl-4-thioxo-3,4,5,6-tetrahydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocine-8-carboxylate is a useful research compound. Its molecular formula is C19H17BrN2O3S and its molecular weight is 433.32. The purity is usually 95%.

2,2,2-trifluoro-N-(4-(imidazo[2,1-b]thiazol-6-yl)phenyl)acetamide

In Stock

• CAS RN:
• 893989-63-4

• Formula:
• C13H8F3N3OS

• InChI:
• InChI=1S/C13H8F3N3OS/c14-13(15,16)11(20)17-9-3-1-8(2-4-9)10-7-19-5-6-21-12(19)18-10/h1-7H,(H,17,20)

• InChIKey:
• RLTMIOBTCLBLSA-UHFFFAOYSA-N

• 2,2,2-trifluoro-N-(4-(imidazo[2,1-b]thiazol-6-yl)phenyl)acetamide is a useful research compound. Its molecular formula is C13H8F3N3OS and its molecular weight is 311.28. The purity is usually 95%.

4'-Methyl-3-(3-pyrrolinomethyl) benzophenone

In Stock

• CAS RN:
• 898789-63-4

• Formula:
• C19H19NO

• InChI:
• InChI=1S/C19H19NO/c1-15-7-9-17(10-8-15)19(21)18-6-4-5-16(13-18)14-20-11-2-3-12-20/h2-10,13H,11-12,14H2,1H3

• InChIKey:
• SFYRFVRPZUYSGY-UHFFFAOYSA-N

• 4'-Methyl-3-(3-pyrrolinomethyl) benzophenone is a useful research compound. Its molecular formula is C19H19NO and its molecular weight is 277.4 g/mol. The purity is usually 95%.

4,4'-Bis((3-methylpyrrolidino)acetyl)biphenyl dimethiobromide

• CAS RN:
• 123489-63-4

• Formula:
• C28H38Br2N2O2

• InChI:
• InChI=1S/C28H38N2O2.2BrH/c1-21-13-15-29(3,17-21)19-27(31)25-9-5-23(6-10-25)24-7-11-26(12-8-24)28(32)20-30(4)16-14-22(2)18-30;;/h5-12,21-22H,13-20H2,1-4H3;2*1H/q+2;;/p-2

• InChIKey:
• OWQPVLRDAYSMRS-UHFFFAOYSA-L

• 4,4'-Bis((3-methylpyrrolidino)acetyl)biphenyl dimethiobromide, also known as 4,4'-Bis((3-methylpyrrolidino)acetyl)biphenyl dimethiobromide, is a useful research compound. Its molecular formula is C28H38Br2N2O2 and its molecular weight is 594.4 g/mol. The purity is usually 95%.

Olmesartan medoxomil

In Stock

• CAS RN:
• 144689-63-4

• Formula:
• C29H30N6O6

• InChI:
• InChI=1S/C29H30N6O6/c1-5-8-23-30-25(29(3,4)38)24(27(36)39-16-22-17(2)40-28(37)41-22)35(23)15-18-11-13-19(14-12-18)20-9-6-7-10-21(20)26-31-33-34-32-26/h6-7,9-14,38H,5,8,15-16H2,1-4H3,(H,31,32,33,34)

• InChIKey:
• UQGKUQLKSCSZGY-UHFFFAOYSA-N

• Olmesartan medoxomil is an orally bioavailable prodrug form of olmesartan, a nonpeptide angiotensin II antagonist that is selective for the angiotensin 1 (AT1) receptor over the AT2 receptor. Olmesartan medoxomil (0.1 mg/kg) inhibits the angiotensin II pressor response in normotensive rats. It reduces both systolic and diastolic blood pressure in fructose-fed rats, a model of insulin resistance, when administered at a dose of 10 mg/kg per day, as well as in chow-fed control animals when administered at a dose of 11.4 mg/kg per day. Olmesartan medoxomil also inhibits increases in plasma levels of triglycerides and non-esterified fatty acids in fructose-fed rats. Formulations containing olmesartan medoxomil have been used in the treatment of hypertension.
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(2-Phenoxy(3-pyridyl))-N-prop-2-ynylformamide

In Stock

• CAS RN:
• 1022789-63-4

• Formula:
• C15H12N2O2

• InChI:
• InChI=1S/C15H12N2O2/c1-2-10-16-14(18)13-9-6-11-17-15(13)19-12-7-4-3-5-8-12/h1,3-9,11H,10H2,(H,16,18)

• InChIKey:
• AQHDBQHPEGETAW-UHFFFAOYSA-N

• (2-Phenoxy(3-pyridyl))-N-prop-2-ynylformamide is a useful research compound. Its molecular formula is C15H12N2O2 and its molecular weight is 252.273. The purity is usually 95%.

9-(4-methoxyphenyl)pyrazolo[1,5-a][1,2,4]triazolo[3,4-c]pyrazin-3(2H)-one

In Stock

• CAS RN:
• 1030089-63-4

• Formula:
• C14H11N5O2

• InChI:
• InChI=1S/C14H11N5O2/c1-21-10-4-2-9(3-5-10)11-8-12-13-15-16-14(20)18(13)6-7-19(12)17-11/h2-8H,1H3,(H,16,20)

• InChIKey:
• DFPZFRWCWHJZMU-UHFFFAOYSA-N

• 9-(4-methoxyphenyl)pyrazolo[1,5-a][1,2,4]triazolo[3,4-c]pyrazin-3(2H)-one is a useful research compound. Its molecular formula is C14H11N5O2 and its molecular weight is 281.275. The purity is usually 95%.

N'-[(E)-(3-Ethoxy-4-hydroxy-5-iodophenyl)methylidene]-3-methyl-1H-pyrazole-5-carbohydrazide

• CAS RN:
• 1310089-63-4

• Formula:
• C14H15IN4O3

• InChI:
• InChI=1S/C14H15IN4O3/c1-3-22-12-6-9(5-10(15)13(12)20)7-16-19-14(21)11-4-8(2)17-18-11/h4-7,20H,3H2,1-2H3,(H,17,18)(H,19,21)/b16-7+

• InChIKey:
• ZMIPFYUARFPNSU-FRKPEAEDSA-N

• N'-[(E)-(3-Ethoxy-4-hydroxy-5-iodophenyl)methylidene]-3-methyl-1H-pyrazole-5-carbohydrazide is a useful research compound. Its molecular formula is C14H15IN4O3 and its molecular weight is 414.2g/mol. The purity is usually 95%.

1-(3-(Benzo[d]thiazol-2-yloxy)azetidin-1-yl)-2-methoxyethanone

In Stock

• CAS RN:
• 1797289-63-4

• Formula:
• C13H14N2O3S

• InChI:
• InChI=1S/C13H14N2O3S/c1-17-8-12(16)15-6-9(7-15)18-13-14-10-4-2-3-5-11(10)19-13/h2-5,9H,6-8H2,1H3

• InChIKey:
• XOCHQJKPZNPOQQ-UHFFFAOYSA-N

• 1-(3-(Benzo[d]thiazol-2-yloxy)azetidin-1-yl)-2-methoxyethanone is a useful research compound. Its molecular formula is C13H14N2O3S and its molecular weight is 278.33. The purity is usually 95%.

N-[3-[2-(Hydroxymethyl)azepan-1-yl]-3-oxopropyl]prop-2-enamide

Usually In Stock

• CAS RN:
• 2361889-63-4

• Formula:
• C13H22N2O3

• InChI:
• InChI=1S/C13H22N2O3/c1-2-12(17)14-8-7-13(18)15-9-5-3-4-6-11(15)10-16/h2,11,16H,1,3-10H2,(H,14,17)

• InChIKey:
• LDZSXWLURGGOIA-UHFFFAOYSA-N

• N-[3-[2-(Hydroxymethyl)azepan-1-yl]-3-oxopropyl]prop-2-enamide is a useful research compound. Its molecular formula is C13H22N2O3 and its molecular weight is 254.33. The purity is usually 95%.